Cas no 351471-46-0 (N'-(1Z)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethylidenepyridine-4-carbohydrazide)

• Product Name: N'-(1Z)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethylidenepyridine-4-carbohydrazide
• CAS No: 351471-46-0
• MF: C₂₂H₁₆FN₅O
• MW: 385.393747329712
• CID: 6277200
• PubChem ID: 5510061
• Update Time: 2025-06-08

N'-(1Z)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethylidenepyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1Z)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethylidenepyridine-4-carbohydrazide
• F1218-0525
• (Z)-N'-((3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)isonicotinohydrazide
• AKOS024603738
• N'-[(1Z)-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene]pyridine-4-carbohydrazide
• N-[(Z)-[3-(4-fluorophenyl)-1-phenylpyrazol-4-yl]methylideneamino]pyridine-4-carboxamide
• 351471-46-0
• HMS655K10

• Inchi： 1S/C22H16FN5O/c23-19-8-6-16(7-9-19)21-18(15-28(27-21)20-4-2-1-3-5-20)14-25-26-22(29)17-10-12-24-13-11-17/h1-15H,(H,26,29)/b25-14-
• InChI Key： NBSUCOAOXWSYGI-QFEZKATASA-N
• SMILES： FC1C=CC(=CC=1)C1C(/C=N\NC(C2C=CN=CC=2)=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 385.13388831g/mol
• Monoisotopic Mass: 385.13388831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N'-(1Z)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethylidenepyridine-4-carbohydrazide

Compound CAS No 351471-46-0: N'-(1Z)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethylidenepyridine-4-carbohydrazide

The compound CAS No 351471-46-0, also known as N'-(1Z)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethylidenepyridine-4-carbohydrazide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a pyrazole ring, a pyridine ring, and a hydrazide group, all interconnected in a specific spatial arrangement. The presence of fluorine substituents further enhances its chemical properties, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of N'-(1Z)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethylidenepyridine-4-carbohydrazide in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, which are crucial in disease pathways. For instance, researchers have explored its potential as an inhibitor of certain kinases involved in cancer progression. The compound's ability to modulate these targets has been validated through in vitro assays, demonstrating its promise as a lead compound for drug discovery.

In addition to its pharmacological applications, this compound has also gained attention in the field of materials science. Its structural features, particularly the conjugated system formed by the pyrazole and pyridine rings, make it a candidate for use in organic electronics. Recent experiments have shown that CAS No 351471-46-0 exhibits desirable electronic properties, such as high electron mobility and stability under ambient conditions. These characteristics make it a potential component in advanced materials like organic light-emitting diodes (OLEDs) and flexible electronics.

The synthesis of N'-(1Z)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethylidenepyridine-4-carbohydrazide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by incorporating advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements not only improve the efficiency of the synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

Furthermore, the compound's stability and reactivity have been extensively studied under various conditions. These studies have revealed that CAS No 351471-46- exhibits remarkable thermal stability, making it suitable for applications that require prolonged exposure to elevated temperatures. Its reactivity towards nucleophilic and electrophilic species has also been explored, providing insights into its potential for further functionalization and diversification in chemical libraries.

In conclusion, N'-(1Z)-3-(4-fluorophenyl)-1-phenyl-
pyrazol
-
pyridine
-carbohydrazide
is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.